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Abstract

2,4-Dinitrophenylhydrazine (DNPH), also widely known as Brady's reagent, is a substituted
hydrazine compound that serves as a critical reagent in analytical and organic chemistry.[1] Its
primary and most recognized application is the qualitative detection of carbonyl functionalities
in aldehydes and ketones.[2] The reaction yields a characteristic colored precipitate, a 2,4-
dinitrophenylhydrazone, which can be used for the identification and characterization of the
original carbonyl compound.[3] This technical guide provides a comprehensive overview of the
chemical and physical properties of DNPH, detailed synthesis procedures, its reaction
mechanism, and a variety of experimental protocols for its application in research and
development.

Core Chemical and Physical Properties

2,4-Dinitrophenylhydrazine is an organic compound with the chemical formula CeHeN4Oa.[4]
It presents as a red to orange solid and is typically supplied as a wet powder to mitigate its
sensitivity to shock and friction.[4] DNPH is sparingly soluble in water but demonstrates
solubility in organic solvents such as ethanol and acetone.[5][6]
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Property Value References
Chemical Formula CeHsN4aOa4 [4]
Molar Mass 198.14 g/mol [4]

Red or orange
Appearance ] ) [4107]
powder/crystalline solid

Melting Point 198 to 202 °C (decomposes) [4]
Solubility in Water Slight [4]
o ) Soluble in ethanol, acetone,
Solubility in Organic Solvents " [5]
ether

Flammable, potentially
Main Hazards explosive when dry, harmful if [418119]

swallowed

Synthesis of 2,4-Dinitrophenylhydrazine

The synthesis of DNPH is a significant process in organic chemistry, with the most common
method involving the reaction of hydrazine with 2,4-dinitrochlorobenzene.[10] The electron-
withdrawing nature of the two nitro groups on the benzene ring facilitates the displacement of
the chlorine atom by the nucleophilic hydrazine.[10]

Experimental Protocol: Synthesis from 2,4-
Dinitrochlorobenzene

This protocol is adapted from established laboratory procedures.[11][12]
Materials:

e 2,4-Dinitrochlorobenzene

e Hydrazine sulfate

e Potassium acetate
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o Ethanol
o Water
Procedure:

o Preparation of Hydrazine Solution: In a beaker, suspend hydrazine sulfate in hot water.[11]
Add potassium acetate and boil the mixture for approximately five minutes.[11] Cool the
solution and add ethanol.[11] Filter the solid potassium sulfate to obtain a solution of free
hydrazine.[11][12]

e Reaction with 2,4-Dinitrochlorobenzene: In a flask equipped with a reflux condenser, dissolve
2,4-dinitrochlorobenzene in ethanol.[11] Add the prepared hydrazine solution to the flask.[11]

o Reflux: Heat the mixture to reflux with stirring for one hour.[11] The product, 2,4-
dinitrophenylhydrazine, will begin to separate as a solid.[11]

« |solation and Purification: Cool the reaction mixture thoroughly, and collect the solid product
by filtration.[11] Wash the collected solid with warm ethanol to remove any unreacted 2,4-
dinitrochlorobenzene, followed by a wash with hot water.[11] The resulting 2,4-
dinitrophenylhydrazine is typically pure enough for most applications.[11]

Synthesis of 2,4-Dinitrophenylhydrazine
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Caption: Synthesis of 2,4-Dinitrophenylhydrazine.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV2P0228
http://www.orgsyn.org/demo.aspx?prep=CV2P0228
http://www.orgsyn.org/demo.aspx?prep=CV2P0228
http://www.orgsyn.org/demo.aspx?prep=CV2P0228
http://www.sciencemadness.org/talk/viewthread.php?tid=159383
http://www.orgsyn.org/demo.aspx?prep=CV2P0228
http://www.orgsyn.org/demo.aspx?prep=CV2P0228
http://www.orgsyn.org/demo.aspx?prep=CV2P0228
https://www.benchchem.com/product/b122626?utm_src=pdf-body
https://www.benchchem.com/product/b122626?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV2P0228
http://www.orgsyn.org/demo.aspx?prep=CV2P0228
http://www.orgsyn.org/demo.aspx?prep=CV2P0228
https://www.benchchem.com/product/b122626?utm_src=pdf-body
https://www.benchchem.com/product/b122626?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV2P0228
https://www.benchchem.com/product/b122626?utm_src=pdf-body-img
https://www.benchchem.com/product/b122626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The Brady's Test: Reaction with Aldehydes and
Ketones

The most prominent application of DNPH is in the qualitative analysis of aldehydes and
ketones, a procedure commonly referred to as the Brady's test.[13] DNPH reacts with the
carbonyl group of these compounds to form a brightly colored yellow, orange, or red precipitate
of a 2,4-dinitrophenylhydrazone.[13][14] This reaction is a condensation reaction, specifically
an addition-elimination reaction.[4][15] Aromatic carbonyls tend to produce red precipitates,
while aliphatic carbonyls typically yield yellow precipitates.[4][16] It is important to note that
other carbonyl-containing functional groups like carboxylic acids, esters, and amides do not
react with DNPH under these conditions.[4]

Reaction Mechanism

The reaction proceeds via a nucleophilic addition of the -NHz group of DNPH to the
electrophilic carbonyl carbon of the aldehyde or ketone.[17] This is followed by the elimination
of a water molecule to form the stable 2,4-dinitrophenylhydrazone.[15][17]

Reaction Mechanism of DNPH with a Carbonyl Compound

Dehydration
(-H20)

Aldehyde or Ketone
(R-CO-R")

2,4-Dinitrophenylhydrazone
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Caption: Reaction mechanism of DNPH with a carbonyl compound.

Experimental Protocols for Carbonyl Analysis
Preparation of Brady's Reagent
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Brady's reagent is a solution of DNPH in a mixture of methanol and concentrated sulfuric acid.
[17][18] A safer alternative using phosphoric acid has also been developed.[19]

Protocol using Sulfuric Acid (Traditional Method):

e Dissolve 2,4-dinitrophenylhydrazine in a minimal amount of concentrated sulfuric acid.
o Carefully add this solution to a larger volume of methanol.

Protocol using Phosphoric Acid (Safer Alternative):[19]

e Add 0.5 g of 2,4-dinitrophenylhydrazine to approximately 12-13 mL of 85% phosphoric(V)
acid in a beaker.

« Stir the mixture until the DNPH has completely dissolved, which may take 10-15 minutes.

¢ Once dissolved, add ethanol to make up a total volume of 25 mL and stir to mix.

Qualitative Test for Aldehydes and Ketones

This protocol outlines the general procedure for detecting the presence of a carbonyl group.[14]
[18]

Materials:

Brady's Reagent

Test compound (aldehyde or ketone)

Test tubes

Solvent (e.g., methanol or ethanol if the sample is a solid)
Procedure:
e Place a small amount of Brady's reagent into a clean test tube.

» Add a few drops of the liquid test compound or a solution of the solid test compound in a
minimal amount of a suitable solvent.[18]
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» Shake the mixture gently and observe for the formation of a precipitate.[14]

e Apositive test is indicated by the formation of a yellow, orange, or red precipitate.[14]

Identification of a Specific Carbonyl Compound

The 2,4-dinitrophenylhydrazone derivatives have characteristic melting points, which can be
used to identify the original carbonyl compound by comparing the experimental value to known
literature values.[4]

Experimental Workflow:

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://allen.in/jee/chemistry/2-4-dinitrophenylhydrazine
https://allen.in/jee/chemistry/2-4-dinitrophenylhydrazine
https://en.wikipedia.org/wiki/2,4-Dinitrophenylhydrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Carbonyl Compound Identification
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Caption: Workflow for the identification of a carbonyl compound.
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Protocol for Purification and Melting Point Determination:[3][18]

« |solation: Collect the crude 2,4-dinitrophenylhydrazone precipitate by vacuum filtration using
a Buchner funnel.[3]

e Washing: Wash the crystals with a small amount of cold ethanol to remove impurities.[3]

o Recrystallization: Transfer the crystals to a beaker and dissolve them in a minimum amount
of a hot solvent, such as ethanol or ethyl acetate.[3][18] Allow the solution to cool slowly to
room temperature, and then in an ice bath to induce the formation of pure crystals.[3]

e Drying: Collect the purified crystals by vacuum filtration and allow them to dry completely.

o Melting Point Determination: Place a small amount of the dry, purified crystals into a capillary
tube and determine the melting point range using a calibrated melting point apparatus.[18]

Melting Points of Selected 2,4-Dinitrophenylhydrazone Derivatives:

Melting Point of 2,4-

Carbonyl Compound Dinitrophenylhydrazone References
(°C)
Methanal (Formaldehyde) 167 [20]
Ethanal (Acetaldehyde) 164 [20]
Propanal 156 [20]
Butanal 123 [20]
Propanone (Acetone) 126-128 N/A
Butanone 115-117 N/A
Benzaldehyde 237 [21]
Acetophenone 250 N/A

Note: Melting points can vary slightly depending on the literature source and the purity of the
derivative.
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Advanced Applications of DNPH

Beyond its traditional role in qualitative analysis, DNPH is utilized in more advanced and
quantitative applications.

Quantitative Analysis of Carbonyl Compounds

DNPH is employed for the quantitative analysis of carbonyl compounds in various matrices,
including environmental and industrial samples.[22][23] The carbonyls are derivatized with
DNPH, and the resulting stable hydrazones are then separated and quantified using high-
performance liquid chromatography (HPLC) with UV detection.[22][24][25] This technique is
sensitive and allows for the trace-level analysis of specific carbonyl compounds.[22]

Protein Carbonylation Assay

In the field of biochemistry and drug development, DNPH is used to measure oxidative stress in
biological samples through the quantification of protein carbonylation.[26][27] Oxidative
damage to proteins can lead to the formation of carbonyl groups. These protein carbonyls can
be derivatized with DNPH, and the resulting hydrazones can be detected and quantified
spectrophotometrically.[26][28] This assay provides a global measure of protein oxidation.[26]

Protocol Outline for Protein Carbonylation Assay:[27]

Derivatization: Protein samples are incubated with a DNPH solution to allow the reaction
between DNPH and protein carbonyls.

» Precipitation: Trichloroacetic acid (TCA) is often used to precipitate the proteins, including
the derivatized ones.

e Washing: The protein pellet is washed, typically with an ethanol/ethyl acetate mixture, to
remove any free, unreacted DNPH.

e Solubilization: The washed protein pellet is redissolved in a solution containing a strong
denaturant, such as guanidine hydrochloride.

o Spectrophotometric Measurement: The absorbance of the resulting solution is measured at a
wavelength corresponding to the DNP hydrazone adducts (typically around 375 nm) to
guantify the carbonyl content.
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Safety and Handling

DNPH is a flammable solid and is explosive when dry.[8][29][30] It is typically supplied and
handled as a wet powder to reduce its explosive hazard.[4][9] It is harmful if swallowed and
may cause irritation to the eyes, skin, and respiratory tract.[8][31] Appropriate personal
protective equipment, including gloves and safety goggles, should be worn when handling this
chemical.[8] It should be stored in a cool, well-ventilated area, away from sources of ignition.
[30]

Conclusion

2,4-Dinitrophenylhydrazine remains an indispensable reagent in the chemical sciences. Its
straightforward and reliable reaction with aldehydes and ketones provides a foundational
method for the identification of these important functional groups. Furthermore, its application
has expanded into sensitive quantitative analytical techniques for environmental monitoring
and for assessing oxidative stress in biological systems, highlighting its continued relevance
and versatility in modern research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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